Nsgapp

• CAS RN: 108460-12-4
• Molecular Formula: C26H30N4O4S
• Molecular Weight: 494.6 g/mol
• IUPAC Name: N-[3-(4-aminophenyl)-1-oxo-1-piperidin-1-ylpropan-2-yl]-2-(naphthalen-2-ylsulfonylamino)acetamide
• InChI: InChI=1S/C26H30N4O4S/c27-22-11-8-19(9-12-22)16-24(26(32)30-14-4-1-5-15-30)29-25(31)18-28-35(33,34)23-13-10-20-6-2-3-7-21(20)17-23/h2-3,6-13,17,24,28H,1,4-5,14-16,18,27H2,(H,29,31)
• InChI Key: UTIKAJTYMVORHO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C(CC2=CC=C(C=C2)N)NC(=O)CNS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• synonyms: N-alpha-(2-naphthylsulfonylglycyl)-1-(4-aminophenylalanine)piperidide; NSGAPP

Description

Nsgapp is a novel synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a complex molecule that has been synthesized using a unique method that involves several steps.

Mechanism Of Action

The mechanism of action of Nsgapp is not fully understood, but it is believed to act on several cellular signaling pathways. It has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. Nsgapp also appears to modulate the expression of certain genes, which may contribute to its anti-inflammatory and anti-tumor effects.

Biochemical And Physiological Effects

Nsgapp has several biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. It also appears to have antiviral properties, making it a potential candidate for the treatment of viral infections. Nsgapp has also been shown to modulate the activity of certain enzymes and proteins involved in cellular signaling pathways, which may contribute to its therapeutic effects.

Advantages And Limitations For Lab Experiments

Nsgapp has several advantages and limitations for lab experiments. Its unique structure and mechanism of action make it a promising candidate for drug discovery and development. However, its complex synthesis method and limited availability may make it difficult to study in large quantities. Additionally, the lack of information on its toxicity and pharmacokinetics may limit its use in preclinical and clinical studies.

Future Directions

There are several future directions for the study of Nsgapp. Further research is needed to fully understand its mechanism of action and potential applications in drug discovery and development. Studies on its toxicity and pharmacokinetics are also needed to determine its safety and efficacy in preclinical and clinical studies. Additionally, the development of new synthetic methods for the production of Nsgapp may improve its availability and accessibility for scientific research.

Synthesis Methods

The synthesis of Nsgapp is a complex process that involves several steps. The first step involves the preparation of the starting material, which is a simple organic compound. The starting material is then subjected to a series of chemical reactions, including oxidation, reduction, and condensation, to produce the final product. The synthesis of Nsgapp is a time-consuming and challenging process that requires a high level of expertise and skill.

Scientific Research Applications

Nsgapp has several potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new drugs. Nsgapp has also been used in the study of cellular signaling pathways and the regulation of gene expression. Its unique structure and mechanism of action make it an attractive target for drug discovery and development.